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Compound of Interest

2-Naphthylhydrazine
Compound Name:
hydrochloride

cat. No.: B1297821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 2-Naphthylhydrazine hydrochloride. The
information is intended to support laboratory research and drug development activities.

Core Chemical and Physical Properties

2-Naphthylhydrazine hydrochloride is a white to off-white or pale yellow crystalline powder.
[1][2] It is an organic compound characterized by a naphthalene ring attached to a hydrazine
group, with a chloride ion associated with the hydrazine moiety.[1] This compound is soluble in

water.[1]
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Property

Value

CAS Number

2243-58-5[2]

Molecular Formula

C10H11CINz[1]

Molecular Weight 194.66 g/mol [2][3]
Melting Point 123 °C[2][4][5] or 211 °C[3]
Appearance White to off-white crystalline powder|[1]
Odor Odorless[1]

N Soluble in water[1]; Slightly soluble in DMSO
Solubility

and water[5]

Storage Store in an inert atmosphere at 2-8°C[1][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-

Naphthylhydrazine hydrochloride.

1H NMR Data:
Chemical Shift (8) o .
Solvent Multiplicity Assignment
ppm
DMSO-ds 7.81 m 2H, ArH
7.71 d (J=7.5 Hz) 1H, ArH
7.49-7.19 m 4H, ArH

The above *H NMR data was reported for a synthesis product.[6]

Further spectroscopic data, including 13C NMR, IR, and Mass Spectrometry, may be available

from various chemical suppliers and databases.[1][7][8] The mass-to-charge ratio (m/z) for the

molecule excluding the hydrochloride has been reported as 159.1 ([M-HCI]*).[6]
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Reactivity and Applications

2-Naphthylhydrazine hydrochloride is a versatile reagent in organic synthesis.[1] It is
commonly utilized for the introduction of the naphthyl and hydrazine moieties into various
molecules.[1] Key applications include:

e Synthesis of Heterocyclic Compounds: It serves as a precursor in the synthesis of pyrazoline
and pyrimidine derivatives, some of which exhibit antibacterial and antifungal properties.[9]

e Pharmaceutical and Dye Synthesis: The compound has been investigated for its utility in the
production of pharmaceuticals and dyes.[1]

» Wastewater Treatment: 2-Naphthalenyl hydrazine hydrochloride has been shown to be
effective in removing phosphorus and nitrogen from wastewater.[3] The reaction with an
ammonium salt produces an imine, which can then react with methylbenzene to form
indocyanine.[3]

2-Naphthylhydrazine Hydrochloride

Reagent in Organic Synthesis

Synthesis of Pyrazoline and Synthesis of Pharmaceuticals
T . Wastewater Treatment
Pyrimidine Derivatives and Dyes
Antibacterial and Removal of Phosphorus
Antifungal Agents and Nitrogen

Click to download full resolution via product page
Applications of 2-Naphthylhydrazine Hydrochloride.

Experimental Protocols: Synthesis
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Two primary synthesis routes for 2-Naphthylhydrazine and its hydrochloride salt have been
reported.

Synthesis from 2-Naphthylamine

This method involves the diazotization of 2-naphthylamine followed by reduction.

Materials:

2-Naphthylamine

o Hydrochloric acid (6.0 M)
e Sodium nitrite (NaNO2)

» Stannous chloride (SnCl2)
o Water

o Ether

e Hexane

Procedure:

e A solution of sodium nitrite (578 mg, 8.38 mmol) in water (1.2 mL) is slowly added to a
hydrochloric acid solution of 2-naphthylamine (800 mg, 5.59 mmol) under water-ice bath
cooling over 2 minutes.[6]

e 6.0 M hydrochloric acid (6 mL) is then added to the reaction mixture.[6]

e The resulting solution is stirred in a water-ice bath for 1 hour.[6]

e Stannous chloride (3.71 g, 19.56 mmol) is slowly added over 5 minutes.[6]

o The suspension is stirred in a water-ice bath for an additional 3.5 hours and then filtered.[6]

o The filter cake is washed sequentially with water at 0 °C (4 x 8 mL), room temperature water
(1 x 8 mL), etherat 0 °C (2 x 4 mL), a 1:1 ether/hexane mixture (2 x 4 mL), and finally
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hexane (2 x 5 mL).[6]

e The resulting solid is dried to yield the target product.[6] A 63% yield has been reported for
this procedure.[6]
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Diazotization

2-Naphthylamine in HCI
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Synthesis of 2-Naphthylhydrazine HCI from 2-Naphthylamine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1297821?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

One-Step Synthesis from 2-Naphthol

A one-step synthesis method has been patented which avoids the use of the carcinogenic 2-
naphthylamine.[10] This process involves refluxing a mixture of 2-naphthol and 85% hydrazine
hydrate in the presence of a sodium bisulfite (NaHSO3) catalyst for 20 hours.[10][11] The free
base of 2-naphthylhydrazine can then be treated with concentrated HCI to form the
hydrochloride salt.[11]

Safety and Handling

2-Naphthylhydrazine hydrochloride is classified as harmful if swallowed and causes serious
eye irritation.[1] It may also cause skin and respiratory irritation.[3][12]

GHS Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[3]

Precautionary Statements:

P264: Wash thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1][13]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][13]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[13]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[13]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[13]

e P330: Rinse mouth.[1]

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[13]

o P501: Dispose of contents/container in accordance with local regulations.[13]

It is essential to handle this compound in a well-ventilated area using appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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